2-heptyl-3-hydroxy-3H-quinolin-4-one 2-heptyl-3-hydroxy-3H-quinolin-4-one Quorum sensing signaling molecule used to induce and study the regulation of virulence genes. Quorum sensing is a signaling system used by bacteria to coordinate activity based upon their population density. The system involves the exchange of signaling molecules among bacteria via cell receptors.
2-heptyl-3-hydroxy-4(1H)-Quinolone is a quorum-sensing signaling molecule produced by P. aeruginosa in response to increasing cell density. It increases expression of the lasB gene, which encodes the virulence factor elastase, in P. aeruginosa (EC50 = ~30 µM in a reporter cell assay). 2-heptyl-3-hydroxy-4(1H)-Quinolone (60 µM) increases secretion of the metabolite pyocyanin and the lectin PA-IL, as well as increases biofilm production in P. aeruginosa populations. It also reduces iron levels in P. aeruginosa growth media when used at a concentration of 40 µM and acts as an iron chelator in a Fe(III)-sulfate solution.

Brand Name: Vulcanchem
CAS No.: 108985-27-9
VCID: VC20806810
InChI: InChI=1S/C16H21NO2/c1-2-3-4-5-6-11-14-16(19)15(18)12-9-7-8-10-13(12)17-14/h7-10,16,19H,2-6,11H2,1H3
SMILES: CCCCCCCC1=NC2=CC=CC=C2C(=O)C1O
Molecular Formula: C16H21NO2
Molecular Weight: 259.34 g/mol

2-heptyl-3-hydroxy-3H-quinolin-4-one

CAS No.: 108985-27-9

Cat. No.: VC20806810

Molecular Formula: C16H21NO2

Molecular Weight: 259.34 g/mol

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2-heptyl-3-hydroxy-3H-quinolin-4-one - 108985-27-9

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Description Quorum sensing signaling molecule used to induce and study the regulation of virulence genes. Quorum sensing is a signaling system used by bacteria to coordinate activity based upon their population density. The system involves the exchange of signaling molecules among bacteria via cell receptors.
2-heptyl-3-hydroxy-4(1H)-Quinolone is a quorum-sensing signaling molecule produced by P. aeruginosa in response to increasing cell density. It increases expression of the lasB gene, which encodes the virulence factor elastase, in P. aeruginosa (EC50 = ~30 µM in a reporter cell assay). 2-heptyl-3-hydroxy-4(1H)-Quinolone (60 µM) increases secretion of the metabolite pyocyanin and the lectin PA-IL, as well as increases biofilm production in P. aeruginosa populations. It also reduces iron levels in P. aeruginosa growth media when used at a concentration of 40 µM and acts as an iron chelator in a Fe(III)-sulfate solution.

CAS No. 108985-27-9
Molecular Formula C16H21NO2
Molecular Weight 259.34 g/mol
IUPAC Name 2-heptyl-3-hydroxy-3H-quinolin-4-one
Standard InChI InChI=1S/C16H21NO2/c1-2-3-4-5-6-11-14-16(19)15(18)12-9-7-8-10-13(12)17-14/h7-10,16,19H,2-6,11H2,1H3
Standard InChI Key IRNQEHWHRAZAPL-UHFFFAOYSA-N
SMILES CCCCCCCC1=NC2=CC=CC=C2C(=O)C1O
Canonical SMILES CCCCCCCC1=NC2=CC=CC=C2C(=O)C1O

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